![molecular formula C16H16BrNO2 B5798197 2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide](/img/structure/B5798197.png)
2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is commonly referred to as BMA-168 or LSN-3213128. This compound belongs to the class of amides and is synthesized through a multi-step process.
Mechanism of Action
BMA-168 is believed to exert its therapeutic effects through the inhibition of the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. By inhibiting COX-2 activity, BMA-168 reduces the production of pro-inflammatory mediators, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
BMA-168 has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, BMA-168 has been found to be well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of BMA-168 is its potential as a therapeutic agent for the treatment of pain and inflammation. Another advantage is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. However, one limitation of BMA-168 is its limited availability, which may restrict its use in research.
Future Directions
Future research on BMA-168 could focus on its potential as a therapeutic agent for the treatment of pain and inflammation in humans. It could also focus on its potential as a therapeutic agent for the treatment of neurodegenerative diseases in humans. Further studies could also investigate the safety and tolerability of BMA-168 in humans. Additionally, future research could explore the potential of BMA-168 as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of BMA-168 involves the reaction of 4-bromo-2-methylphenol with 2-methylphenylacetic acid in the presence of a dehydrating agent. The resulting intermediate is then treated with thionyl chloride to form 2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide. The purity of the compound can be improved through recrystallization.
Scientific Research Applications
BMA-168 has been studied for its potential therapeutic applications in various fields of research. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO2/c1-11-5-3-4-6-14(11)18-16(19)10-20-15-8-7-13(17)9-12(15)2/h3-9H,10H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLDGOXCYXJVWJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.